Cas no 131379-35-6 (Ethyl 2'-cyanobiphenyl-3-carboxylate)

• Product Name: Ethyl 2'-cyanobiphenyl-3-carboxylate
• CAS No: 131379-35-6
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• MDL: MFCD01319589
• CID: 1232538
• PubChem ID: 21838949
• Update Time: 2025-04-20

Ethyl 2'-cyanobiphenyl-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(2-cyanophenyl)benzoate
• ethyl-2'-cyanobiphenyl-3-carboxylate
• KB-201325
• AG-D-63654
• CTK4B7240
• ETHYL 2'-CYANOBIPHENYL-3-CARBOXYLATE
• SureCN8466650
• AKOS016017284
• 131379-35-6
• Ethyl 2/'-cyanobiphenyl-3-carboxylate
• SCHEMBL8466650
• ETHYL2'-CYANOBIPHENYL-3-CARBOXYLATE
• ETHYL 2'-CYANO-[1,1'-BIPHENYL]-3-CARBOXYLATE
• [1,1'-Biphenyl]-3-carboxylic acid, 2'-cyano-, ethyl ester
• MFCD01319589
• Ethyl 2'-cyano[1,1'-biphenyl]-3-carboxylate
• DTXSID00618689
• Ethyl 2'-cyanobiphenyl-3-carboxylate

• MDL： MFCD01319589
• Inchi： 1S/C16H13NO2/c1-2-19-16(18)13-8-5-7-12(10-13)15-9-4-3-6-14(15)11-17/h3-10H,2H2,1H3
• InChI Key： NRXNJYFEBJWFCD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC(=C1)C1C=CC=CC=1C#N)=O

Computed Properties

• Exact Mass: 251.09500
• Monoisotopic Mass: 251.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 437°C at 760 mmHg
• Flash Point: 216°C
• Refractive Index: 1.592
• PSA: 50.09000
• LogP: 3.40198
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Ethyl 2'-cyanobiphenyl-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives